2,3-Dichloro-2'-morpholinomethyl benzophenone
Overview
Description
“2,3-Dichloro-2’-morpholinomethyl benzophenone” is a chemical compound that is available for experimental or research use . It has the molecular formula C1COCCN1CC2=CC=CC=C2C(=O)C3=C(C(=CC=C3)Cl)Cl .
Molecular Structure Analysis
The molecular structure of “2,3-Dichloro-2’-morpholinomethyl benzophenone” consists of a morpholine ring attached to a benzophenone core, which is further substituted with two chlorine atoms .Scientific Research Applications
Photochemical Applications
Benzophenone derivatives, including 2,3-Dichloro-2'-morpholinomethyl benzophenone, exhibit unique photochemical properties such as the ability to form a biradicaloid triplet state upon excitation, which can abstract a hydrogen atom from accessible C-H bonds. This property is exploited in binding/contact site mapping, identification of molecular targets, proteome profiling, bioconjugation, and surface grafting and immobilization in biological chemistry and material science (Dormán, Nakamura, Pulsipher, & Prestwich, 2016).
Environmental Impact and Toxicology
The widespread use of benzophenone-3 (BP-3), a compound related to this compound, in sunscreens and other consumer products has led to its release into the environment, raising concerns about its potential impact on aquatic ecosystems and human health due to its endocrine-disrupting effects. Research indicates that BP-3 exhibits both estrogenic and anti-androgenic activities and has been detected in water, soil, sediments, sludge, and biota. This has prompted studies on its physicochemical properties, toxicokinetics, environmental occurrence, toxic effects, and potential for bioaccumulation (Kim & Choi, 2014).
Antitumor Activity
Research into novel benzophenone derivatives, including those with morpholino groups, has shown potent cytotoxic and antitumor activity against various cancer cell lines. These studies have led to the development of compounds that exhibit significant antitumor activity, highlighting the potential of benzophenone derivatives in cancer treatment (Kumazawa et al., 1997).
Reproductive Toxicity
The reproductive toxicity of benzophenone-3, a compound closely related to this compound, has been investigated in human and animal studies. These studies suggest that high levels of exposure to BP-3 can affect birth weights and gestational age, potentially due to its endocrine-disrupting effects, which may alter estrogen and testosterone balance (Ghazipura, McGowan, Arslan, & Hossain, 2017).
Safety and Hazards
properties
IUPAC Name |
(2,3-dichlorophenyl)-[2-(morpholin-4-ylmethyl)phenyl]methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17Cl2NO2/c19-16-7-3-6-15(17(16)20)18(22)14-5-2-1-4-13(14)12-21-8-10-23-11-9-21/h1-7H,8-12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KZEUDOSQAVCHPN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CC2=CC=CC=C2C(=O)C3=C(C(=CC=C3)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17Cl2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00643557 |
Source
|
| Record name | (2,3-Dichlorophenyl){2-[(morpholin-4-yl)methyl]phenyl}methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00643557 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
350.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
898750-98-6 |
Source
|
| Record name | (2,3-Dichlorophenyl){2-[(morpholin-4-yl)methyl]phenyl}methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00643557 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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